Cas no 141-26-4 (7-Octenal,3,7-dimethyl-)

• Product Name: 7-Octenal,3,7-dimethyl-
• CAS No: 141-26-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 117304
• PubChem ID: 101628
• Update Time: 2025-04-18

7-Octenal,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Octenal,3,7-dimethyl-
• 3,7-dimethyloct-7-enal
• 3,7-Dimethyl-7-octenal
• Rhodinal
• α-Citronellal
• a-citronellal
• NS00041414
• alpha-Citronellal
• 7-Octenal, 3,7-dimethyl-
• DTXSID60873313
• 141-26-4
• KQZAHMIZMBERJX-UHFFFAOYSA-N
• UNII-A02IC9965Z
• EINECS 205-474-4
• .ALPHA.-CITRONELLAL [MI]
• .ALPHA.-CITRONELLAL
• A02IC9965Z
• SCHEMBL2769174
• Q27273446

• Inchi： 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h8,10H,1,4-7H2,2-3H3
• InChI Key： KQZAHMIZMBERJX-UHFFFAOYSA-N
• SMILES： O=CCC(C)CCCC(=C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: bp1.4 51°
• Refractive Index: nD20 1.4410
• PSA: 17.07
• Specific Rotation: D20 +9.75°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes